Cas no 501378-62-7 (3-Pyridinecarbonitrile, 6-[(4-methylphenyl)thio]-)

• Product Name: 3-Pyridinecarbonitrile, 6-[(4-methylphenyl)thio]-
• CAS No: 501378-62-7
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 1560627
• PubChem ID: 22939576
• Update Time: 2025-04-21

3-Pyridinecarbonitrile, 6-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-[(4-methylphenyl)thio]-
• 501378-62-7
• DTXSID201242075
• SCHEMBL2959627
• AKOS000213597
• 6-[(4-Methylphenyl)thio]-3-pyridinecarbonitrile

• Inchi： 1S/C13H10N2S/c1-10-2-5-12(6-3-10)16-13-7-4-11(8-14)9-15-13/h2-7,9H,1H3
• InChI Key： NQJUZSUHRAKFCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CN=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 226.0566
• Monoisotopic Mass: 226.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 36.68